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Compound of Interest

Compound Name: Citric acid-13C6

Cat. No.: B1628370 Get Quote

Technical Support Center: Citric Acid-13C6
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability, storage, and handling of Citric acid-13C6.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for solid Citric acid-13C6?

A1: Solid Citric acid-13C6 is a stable compound that can be stored at room temperature or at

+4°C for long-term stability.[1][2] Always refer to the manufacturer's certificate of analysis for

specific recommendations.

Q2: How should I store solutions of Citric acid-13C6?

A2: For solutions, it is recommended to store them at -20°C for short-term storage (up to one

month) and at -80°C for long-term storage (up to six months). To ensure stability, solutions

should be stored in tightly sealed containers, protected from moisture.

Q3: What is the shelf life of Citric acid-13C6?

A3: Unopened, solid Citric acid-13C6 is highly stable and can have a shelf life of three to five

years or even longer when stored correctly in a cool, dry place away from direct sunlight.[3][4]

Once opened, the powder can remain effective for up to 3-5 years if stored in an airtight
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container in a dry environment.[3] Solutions of citric acid generally have a shorter shelf life,

typically around 1-2 years when opened and stored properly.[3]

Q4: Is Citric acid-13C6 sensitive to light?

A4: While citric acid is generally stable, it is good practice to store it away from direct sunlight to

prevent any potential degradation over extended periods.[3] One study on a pH 1 citric acid

solution found it to be stable over a 5-month period even when exposed to light.[1]

Q5: What are the signs of degradation of Citric acid-13C6?

A5: Signs of degradation in solid Citric acid-13C6 can include caking or clumping due to

moisture absorption, although this does not necessarily affect its chemical usability. For

solutions, any change in color, clarity, or the appearance of precipitates may indicate

degradation or contamination.
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Issue Possible Cause(s) Recommended Solution(s)

Inconsistent experimental

results

- Inaccurate concentration of

the Citric acid-13C6 stock

solution.- Degradation of the

stock solution.

- Prepare a fresh stock solution

from solid Citric acid-13C6.-

Verify the concentration of the

stock solution using a

validated analytical method

(e.g., HPLC).- Ensure proper

storage of the stock solution at

-20°C or -80°C in a tightly

sealed container.

Precipitate formation in the

stock solution upon thawing

- The concentration of the

solution may be too high for

the solvent at lower

temperatures.

- Gently warm the solution to

room temperature and vortex

to redissolve the precipitate.- If

the precipitate persists,

consider preparing a more

dilute stock solution.

Low signal intensity in mass

spectrometry analysis

- Low concentration of Citric

acid-13C6 in the sample.- Ion

suppression from other

components in the sample

matrix.

- Ensure the correct amount of

Citric acid-13C6 was added to

the sample.- Optimize the

sample preparation method to

remove interfering

substances.- Check the mass

spectrometer settings for

optimal detection of the

labeled compound.

Solid Citric acid-13C6 has

clumped together

- Absorption of moisture from

the air.

- This typically does not affect

the chemical properties of the

compound. Use a clean, dry

spatula to break up the clumps

before weighing.- To prevent

future clumping, store the solid

in a desiccator or a tightly

sealed container in a dry

environment.
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Stability and Storage Data
Solid Citric Acid-13C6 Storage Recommendations

Parameter Recommendation Source

Storage Temperature Room temperature or +4°C [1][2]

Storage Conditions
Store in a cool, dry place in a

tightly sealed container.[3][4]
[3][4]

Shelf Life (Unopened) 3-5 years or more [3][4]

Shelf Life (Opened)
Up to 3-5 years if stored

properly
[3]

Citric Acid-13C6 Solution Storage Recommendations

Storage Temperature Duration Storage Conditions

+4°C Up to 28 days

A study on unlabeled citric acid

solution (0.8 M) showed it

remained stable (98.4 ± 1.8%

remaining) when stored at 4°C

for 28 days.[5][6]

-20°C Up to 1 month
Sealed storage, away from

moisture.

-80°C Up to 6 months
Sealed storage, away from

moisture.

Experimental Protocols
Protocol for Assessing the Stability of a Citric Acid-13C6 Solution by HPLC

This protocol outlines a general procedure to assess the stability of a prepared Citric acid-
13C6 solution over time.
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Preparation of Stock Solution:

Accurately weigh a known amount of solid Citric acid-13C6.

Dissolve it in the desired solvent (e.g., ultrapure water, buffer) to a specific concentration.

Aliquot the solution into several sealed vials for storage under different conditions (e.g.,

+4°C, -20°C, room temperature, protected from light, exposed to light).

Initial Analysis (Time Zero):

Immediately after preparation, take an aliquot of the stock solution.

Prepare a series of calibration standards of known concentrations from the stock solution.

Analyze the calibration standards and the initial stock solution sample by HPLC.

The HPLC conditions should be optimized for citric acid analysis. A common method

involves a C18 column with a mobile phase of dilute sulfuric acid or phosphate buffer at a

low pH, with UV detection at approximately 210 nm.

Stability Testing at Subsequent Time Points:

At predetermined time intervals (e.g., 1, 7, 14, 28 days), retrieve one aliquot from each

storage condition.

Allow the samples to come to room temperature.

Analyze the samples by HPLC under the same conditions as the initial analysis.

Data Analysis:

Calculate the concentration of Citric acid-13C6 in each sample at each time point by

comparing its peak area to the calibration curve.

Determine the percentage of the initial concentration remaining at each time point for each

storage condition.
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A common stability threshold is retaining at least 90% of the initial concentration.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for the proper storage and handling of Citric Acid-13C6.

Troubleshooting Inconsistent Experimental Results

Inconsistent Results Observed

Is the Stock Solution Integrity Suspect?

Prepare Fresh Stock Solution

Yes

Investigate Other Experimental Parameters

No

Weigh New Solid & Dissolve

Validate Concentration (e.g., HPLC)

Ensure Proper Storage Conditions
(-20°C or -80°C, Sealed)

Click to download full resolution via product page

Caption: Decision tree for troubleshooting inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stability of citric acid solutions during a five month period - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Citric Acid-13C6 | CAS 287389-42-8 | LGC Standards [lgcstandards.com]

3. ussweeteners.com [ussweeteners.com]

4. Page loading... [guidechem.com]

5. An investigation into the stability and sterility of citric acid solutions used for cough reflex
testing - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Citric acid-13C6 stability, storage, and handling
procedures.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628370#citric-acid-13c6-stability-storage-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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